The danger of the wastes from the reprocessing of spent nuclear fuel is largely determined by the presence in them of long-lived actinides, first of all, americium and curium. The solution to the problem could be to involve together with plutonium its attendant actinides in the fuel cycle of fast reactors. This article considers the technologies (reactor, fuel fabrication, and spent fuel reprocessing) that are necessary for burning actinides as part of mixed uranium-plutonium nitride fuel. It is shown that the concentration of actinides, produced in a fast reactor, in the fuel will not exceed 0.5% h.a. For the transmutation of actinides separated from VVER spent fuel simultaneously with plutonium, it is expedient to increase the americium proportion in the fuel to 1.2%. Consideration is given to the possibility of using carbothermal synthesis of the initial powders and tablet technology for the manufacture of mixed uranium-plutonium nitride fuel, as well as the combined technology of spent-fuel reprocessing, planned for realization at a pilot-demonstration power complex with the BREST-300 reactor, and their suitability for involving neptunium and americium in the fuel cycle along with plutonium and uranium.

An appraisal was made of the influence of the edge effect, which is induced when branch-pipes are welded to the nozzles of a multiple forced circulation loop of power units with RBMK-1000, on the stress-strain state of the welds between the branch-pipes and the pipelines attached to them during the process of validating the concept “leak before break” (LBB). On the basis of finite-element modeling and an analytical solution of a problem of theoretical elasticity – the pinching of the edge of a cylindrical shell, it is shown that the edge generates local stresses, whose distribution is skew-symmetric with respect to the equidistant surface of the nozzle. These stresses do not contribute to the ductile failure of structural elements. In addition, on account of the rapid damping the response from the effect does not affect the stressed state of the welds between branch-pipes and pipelines. It is shown based on the findings that the approaches to the computational validation of the LBB concept for such welds are identical to those applied to the welds on straight sections of pipelines and do not need additional correction.

The accumulation of hydrogen during a hypothetical accident poses a danger to nuclear power plants based on light-water reactors (LWR). Currently, flameless hydrogen oxidation systems – or recombiners – are widely used to neutralize this danger at nuclear power plants. However, when heated to a high temperature during the oxidation of hydrogen, catalytic recombiner elements can become the sources of flame, which complicates the course of emergency. The article presents an experimental study connected with the ignition of 4.8–12 vol% hydrogen air mixtures caused by the particles of platinum-covered ceramics. As well as confirming the possibility that catalytic recombiner particles may initiate ignition, the performed study determines the temperature and concentration limits of this phenomenon. Based on the data obtained in the course of the experiment, the delay time of the mixture ignition was estimated.

A method of calculating the neutron-kinetics parameters with and without the aid of the value function implemented in the MCU program code and the computational results are presented. Calculations of nineteen critical experiments from the ICSBEP Handbook were performed in order to investigate the influence of the neutron-value function on the accuracy of the calculation of the effective delayed-neutron fraction βeff and the prompt neutron generation time Λ. Analysis showed that the neutron-kinetics parameters are determined with greater precision if the value function is taken into account.

This article is devoted to an investigation of the reasons for the growth in the axial vibrations of the shaft of a movable reflector of the IBR-2 research reactor, which are repeated at the start of each cycle of operation. After the passage of some time, the axial vibrations of the shaft and the housing stabilized and the device returned to its normal state of operation. The vibrational state of the shaft, the front support, and the blade of the main modulator of reactivity, which are situated near the core, was of practical interest. A finite-element model of the reflector was developed and a thermophysical calculation was performed. Based on the results, the temporal instability of temperature fields was analyzed before a stationary state arose. A dynamic strength calculation confirmed that the reflector’s performance, taking into account the appearance of non-stationary temperature fields, is preserved and the requirements for cyclic strength are met.

As compared with continuous reactors, the periodic nature of the energy release in pulsed reactors significantly affects both direct and reverse relationships between power and reactivity. Three specific dynamic features of pulsed reactors are identified and substantiated. One of these features – the inevitability of positive reactivity under the effect of periodic reactivity oscillations – has not been previously described in the specialized literature, despite continuous reactors also having this property, albeit to a much weaker extent.

The developed model employing the KARAT code made it possible to study the dynamics of plasma flows and neutron generation in a laser-plasma diode. The depth of the skin layer, instead of the Debye radius, as a spatial discretization parameter significantly reduced the number of grid nodes. The isolation system based on permanent magnets showed almost complete suppression of the return electron flow in the diode. The calculation also showed that an increase in the voltage in the discharge gap effects an increase in the ion current but it effects an even greater increase in the neutron yield. Investigations performed on an experimental model of the generator confirmed these findings.

This work seeks to determine the dose loads on the main fi sh species living in the cooling-water reservoir of the Beloyarsk NPP during the operation of different types of power units. During the operation of the fi rst two power units the highest dose loads were observed in bream, carp, and roach due to external exposure to 137Cs. The lowest dose loads were observed during the operation of power units with BN-600 and BN-800. At this time internal irradiation of perch and pike began to predominate on account of 90Sr intake from the bone tissue of the fi sh in their diet. In cage carp, low dose loads were observed at all stages of operation of the Beloyarsk NPP.

The quality of water-chemistry management in the secondary loop on ships with nuclear power plants (TNPPs) was analyzed by studying resin samples taken from ion-exchange filters. The collected data were compared with the results of tests performed on a TNPP bench. On the basis of the analysis and comparisons, recommendations were developed to improve the water-chemistry regime management in the second loop of transport nuclear power plants.

Medical radionuclides irradiated in hot cells emanate from targets irradiated in a reactor. Limitations associated with the maximum dose rate do not allow more than eight targets to be processes simultaneously, which increases the processing time and reduces the number of targeted radionuclides produced. The possibilities of processing a larger number of targets in hot cells or shortening their hold-up time after irradiation in a WWR-Ts reactor are analyzed. A computational model of an irradiated target was formulated. The computational results for targets made it possible to enumerate and estimate the radiation level of the radionuclides making the main contribution in the gamma source. The dose rate was calculated for processing of eight and 10 targets with hold-up time 20 h and eight targets with 10 h hold-up. The calculations showed that the dose rate under the considered cases does not exceed the maximum admissible value. The calculations are compared with experiment.